Cas no 126263-37-4 (1-1-carboxy-3-(methylsulfanyl)propyl-4,5-dimethyl-1H-imidazol-3-ium-3-olate)

• Product Name: 1-1-carboxy-3-(methylsulfanyl)propyl-4,5-dimethyl-1H-imidazol-3-ium-3-olate
• CAS No: 126263-37-4
• MF: C₁₀H₁₆N₂O₃S
• MW: 244.310641288757
• CID: 3152835
• PubChem ID: 5081757
• Update Time: 2025-04-21

1-1-carboxy-3-(methylsulfanyl)propyl-4,5-dimethyl-1H-imidazol-3-ium-3-olate Chemical and Physical Properties

Names and Identifiers

• 1-(1-carboxy-3-(methylthio)propyl)-4,5-dimethyl-1H-imidazole 3-oxide
• 1-1-carboxy-3-(methylsulfanyl)propyl-4,5-dimethyl-1H-imidazol-3-ium-3-olate
• 2-(4,5-dimethyl-3-oxido-1H-imidazol-1-yl)-4-(methylsulfanyl)butanoic acid
• 1-[1-carboxy-3-(methylsulfanyl)propyl]-4,5-dimethylimidazole 3-oxide
• VS-02424
• 1-[1-carboxy-3-(methylsulfanyl)propyl]-4,5-dimethyl-1H-imidazol-3-ium-3-olate
• EN300-175886
• 126263-37-4
• BBL010281
• AKOS005530672
• STK711217
• AG-927/41205819
• MFCD03269192
• 2-(4,5-dimethyl-3-oxidoimidazol-3-ium-1-yl)-4-methylsulfanylbutanoic acid

• Inchi： 1S/C10H16N2O3S/c1-7-8(2)12(15)6-11(7)9(10(13)14)4-5-16-3/h6,9H,4-5H2,1-3H3,(H,13,14)
• InChI Key： VSFLHMWGTMRKNN-UHFFFAOYSA-N
• SMILES： S(C)CCC(C(=O)O)N1C=[N+](C(C)=C1C)[O-]

Computed Properties

• Exact Mass: 244.08816355Da
• Monoisotopic Mass: 244.08816355Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives